Cas no 1038708-68-7 (butyl(4-methoxy-4-methylpentan-2-yl)amine)

• Product Name: butyl(4-methoxy-4-methylpentan-2-yl)amine
• CAS No: 1038708-68-7
• MF: C₁₁H₂₅NO
• MW: 187.322303533554
• CID: 5230189
• PubChem ID: 43147016
• Update Time: 2026-03-07

butyl(4-methoxy-4-methylpentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Pentanamine, N-butyl-4-methoxy-4-methyl-
• butyl(4-methoxy-4-methylpentan-2-yl)amine

• Inchi： 1S/C11H25NO/c1-6-7-8-12-10(2)9-11(3,4)13-5/h10,12H,6-9H2,1-5H3
• InChI Key： VROTWFDDHSKUPX-UHFFFAOYSA-N
• SMILES： CC(NCCCC)CC(OC)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on butyl(4-methoxy-4-methylpentan-2-yl)amine

Butyl(4-Methoxy-4-Methylpentan-2-Yl)Amine: A Comprehensive Overview

Butyl(4-methoxy-4-methylpentan-2-yl)amine, identified by the CAS number 1038708-68-7, is a specialized organic compound with significant applications in various industries. This compound is a derivative of amines, specifically designed for its unique chemical properties and functional groups. The structure of this compound includes a butyl group attached to a nitrogen atom, along with a 4-methoxy-4-methylpentan-2-yl group, which contributes to its distinct reactivity and solubility characteristics.

The synthesis of butyl(4-methoxy-4-methylpentan-2-yl)amine involves advanced chemical processes, often utilizing multi-step reactions to achieve the desired molecular configuration. Recent studies have highlighted the importance of optimizing synthesis pathways to enhance yield and reduce environmental impact. Researchers have explored the use of catalytic systems and green chemistry principles to improve the efficiency of this compound's production.

In terms of applications, butyl(4-methoxy-4-methylpentan-2-yl)amine finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable bonds with other functional groups makes it invaluable in creating complex molecular structures required for various therapeutic agents. Additionally, this compound is employed in agrochemicals, where it serves as a key component in the development of pesticides and herbicides with enhanced efficacy.

The chemical properties of butyl(4-methoxy-4-methylpentan-2-yl)amine are heavily influenced by its molecular structure. The presence of the methoxy group introduces hydrophilic characteristics, while the methyl substitution enhances stability under certain conditions. Recent research has focused on understanding the stereochemistry of this compound, particularly how it affects its interaction with biological systems. Studies have shown that stereo-isomers can exhibit significantly different pharmacokinetic profiles, underscoring the importance of precise synthesis control.

Safety considerations are paramount when handling butyl(4-methoxy-4-methylpentan-2-yl)amine. While it is not classified as a hazardous material under standard conditions, proper precautions must be taken to prevent exposure and ensure safe storage. Occupational health guidelines recommend using appropriate personal protective equipment and maintaining adequate ventilation in work areas.

In conclusion, butyl(4-methoxy-4-methylpentan-2-yl)amine is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and functional groups make it an essential building block in modern chemistry. As research continues to uncover new insights into its synthesis, applications, and safety profiles, this compound will likely play an even more critical role in advancing scientific and technological advancements.